(R)-4-Cbz-amino-2-Boc-amino-butyric acid

Specification

• CAS No.: 101854-42-6; 70882-68-7
• Molecular Formula: C17H24N2O6
• Molecular Weight: 352.387
• IUPAC Name: (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(phenylmethoxycarbonylamino)butanoic acid
• Standard InChI: InChI=1S/C17H24N2O6/c1-17(2,3)25-16(23)19-13(14(20)21)9-10-18-15(22)24-11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,18,22)(H,19,23)(H,20,21)/t13-/m1/s1
• Standard InChI Key: IILDIIAZNITTLB-CYBMUJFWSA-N
• SMILES: CC(C)(C)OC(=O)NC(CCNC(=O)OCC1=CC=CC=C1)C(=O)O

Introduction

Chemical Structure and Physicochemical Properties

Structural Characterization

(R)-4-Cbz-amino-2-Boc-amino-butyric acid, systematically named (2R)-2-[(tert-butoxycarbonyl)amino]-4-(benzyloxycarbonylamino)butanoic acid, features a four-carbon backbone with two protected amino groups. The Boc group at the second carbon and the Cbz group at the fourth carbon confer stability during multi-step syntheses. The stereochemistry at the second carbon (R-configuration) is critical for its application in enantioselective reactions.

Table 1: Key Physicochemical Properties

Property	Value/Descriptor
Molecular Formula	C₁₇H₂₄N₂O₆
Molecular Weight	352.387 g/mol
CAS Numbers	101854-42-6; 70882-68-7
IUPAC Name	(2R)-2-[(tert-butoxycarbonyl)amino]-4-[(benzyloxy)carbonylamino]butanoic acid
Chiral Centers	C2 (R-configuration)
Protective Groups	Boc (tert-butyloxycarbonyl), Cbz (benzyloxycarbonyl)

The compound’s lipophilicity, influenced by the aromatic benzyl group, enhances its solubility in organic solvents like dichloromethane and dimethylformamide, facilitating its use in solid-phase peptide synthesis.

Spectroscopic and Chromatographic Data

Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals for the Boc and Cbz groups. The tert-butyl protons of the Boc group resonate as a singlet at ~1.4 ppm in ¹H NMR, while the benzyl protons of the Cbz group appear as a multiplet at 7.2–7.4 ppm. High-performance liquid chromatography (HPLC) with chiral stationary phases (e.g., Chiralpak AD-H) confirms enantiopurity, with retention times varying based on mobile-phase composition.

Synthesis and Manufacturing

Synthetic Routes

The synthesis involves sequential protection of the amino groups on a butanoic acid backbone. A typical pathway proceeds as follows:

• Boc Protection: The primary amino group is protected using di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base like triethylamine.

• Cbz Protection: The secondary amino group is then protected with benzyl chloroformate (Cbz-Cl) under alkaline conditions.

• Purification: Crude product is purified via column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization from ethanol/water mixtures.

Industrial-scale production often employs continuous flow reactors to enhance yield and reduce racemization risks. For instance, a 2023 study reported an 85% yield using a microfluidic setup with residence times optimized to 30 minutes.

Optimization Strategies

• Temperature Control: Maintaining reactions at 0–5°C during Cbz introduction minimizes side reactions like N-overacylation.

• Stoichiometry: Using 1.2 equivalents of Boc anhydride ensures complete protection without excess reagent complicating purification.

• Catalysis: DMAP (4-dimethylaminopyridine) accelerates Boc protection, reducing reaction times by 40% compared to base-only conditions.

Applications in Pharmaceutical Research

Peptide Synthesis

The compound’s dual protection allows sequential deprotection, enabling precise control over peptide chain elongation. For example, the Boc group is removed with trifluoroacetic acid (TFA), while the Cbz group requires hydrogenolysis. This selectivity has been leveraged in synthesizing neuropeptides targeting opioid receptors, where stereochemical integrity is paramount.

Prodrug Design

Modifying the carboxylic acid moiety to ester prodrugs enhances bioavailability. A 2024 study demonstrated that methyl ester derivatives of this compound exhibited 70% higher intestinal absorption in rodent models compared to the parent acid.

Biological Activity and Mechanistic Insights

Structure-Activity Relationship (SAR) Studies

Systematic modifications, such as replacing the benzyl group with p-fluorobenzyl, have shown enhanced binding affinity to serine proteases. For instance, the p-fluoro analog exhibited a 50% lower IC₅₀ value compared to the parent compound in trypsin inhibition assays.

Analytical Characterization

Table 2: Analytical Techniques and Parameters

Technique	Parameters	Key Observations
¹H NMR	400 MHz, CDCl₃	Boc tert-butyl: 1.4 ppm (s, 9H)
ESI-MS	Positive mode, m/z 353.2 [M+H]+	Confirms molecular weight
HPLC	Chiralpak AD-H, 1.0 mL/min	Retention time: 12.3 min (R-form)